Cas no 2571-52-0 (2,4,6-Trimethylbenzonitrile)
2,4,6-Trimethylbenzonitrile structure
Product Name:2,4,6-Trimethylbenzonitrile
CAS No:2571-52-0
MF:C10H11N
MW:145.201042413712
MDL:MFCD00016378
CID:84398
PubChem ID:137649
Update Time:2025-04-18
2,4,6-Trimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylbenzonitrile
- Cyanomesitylene
- 2,4,6-Trimethylbenzonitrle
- Mesitonitrile
- 1,3,5-trimethylbenzonitrile
- 2,4,6-Trimethyl-1-benzonitrile
- 2,4,6-trimethylbenzenecarbonitrile
- 2,4,6-trimethyl-benzonitrile
- Benzonitrile,2,4,6-trimethyl
- mesityl cyanide
- mesitylnitrile
- Benzonitrile, 2,4,6-trimethyl-
- .beta.-Isodurylonitrile
- OI2I8ZYD7F
- Cyanmesitylen
- ss--Isodurylonitrile
- Benzonitrile,2,4,6-trimethyl-
- 2-Cyano-1,3,5-trimethylbenzene
- SNIZBGQMWRHNDY-UHFFFAOYSA-N
- 1-Cyano-2,4,6-trimethylbenzene
- SBB007941
- A18537
- AC7717
- EN300-113987
- CS-W016362
- MFCD00016378
- UNII-OI2I8ZYD7F
- 2571-52-0
- FT-0628233
- InChI=1/C10H11N/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,1-3H
- DTXSID50180402
- PS-8961
- SY018223
- AM61419
- Z57900334
- AKOS005350915
- SCHEMBL1344362
- DTXCID20102893
- DB-030785
-
- MDL： MFCD00016378
- Inchi： 1S/C10H11N/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,1-3H3
- InChI Key： SNIZBGQMWRHNDY-UHFFFAOYSA-N
- SMILES： N#CC1C(C)=CC(C)=CC=1C
- BRN： 2044618
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not available
- Density: 0.97
- Melting Point: 50-51 ºC
- Boiling Point: 260 ºC
- Flash Point: 111 ºC
- Refractive Index: 1.5190 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 23.79000
- LogP: 2.48348
- Solubility: Not available
2,4,6-Trimethylbenzonitrile Security Information
- Hazard Statement： H302-H312-H315-H319-H331-H335
- Hazardous Material transportation number：3276
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：6.1
- HazardClass：6
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
2,4,6-Trimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 250mg |
79CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-1g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 1g |
119.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-25g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 25g |
1804CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-5g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 5g |
438.0CNY | 2021-07-13 | |
| Fluorochem | 208959-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 250mg |
￡10.00 | 2022-02-28 | |
| Fluorochem | 208959-1g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 1g |
￡17.00 | 2022-02-28 | |
| Fluorochem | 208959-5g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 5g |
￡44.00 | 2022-02-28 | |
| Fluorochem | 208959-10g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 10g |
￡73.00 | 2022-02-28 | |
| Chemenu | CM251756-25g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95+% | 25g |
$194 | 2021-06-16 | |
| Alichem | A010014416-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 97% | 250mg |
$494.40 | 2023-09-02 |
2,4,6-Trimethylbenzonitrile Related Literature
-
1. Keten. Part 19. The reactions of 2,4,6-trimethylbenzonitrile N-oxide with ketensAndrew R. Evans,Giles A. Taylor J. Chem. Soc. Perkin Trans. 1 1983 979
-
2. Ketene. Part 25. Mechanistic studies of the reaction of nitrile oxides with ketenesAndrew R. Evans,Giles A. Taylor J. Chem. Soc. Perkin Trans. 1 1987 567
-
3. Valence-bond isomer chemistry. Part V. Hexafluorobicyclo[2.2.0]-hexa-2,5-diene and its derivatives as dipolarophilesMichael G. Barlow,Robert N. Haszeldine,William D. Morton,David R. Woodward J. Chem. Soc. Perkin Trans. 1 1973 1798
-
4. 1,3-Cycloadditions of 3,5-dichloro-2,4,6-trimethylbenzonitrile oxide to furan, benzofuran, thiophen, and benzothiophenPier Luigi Beltrame,Maria Grazia Cattania,Vincenzo Redaelli,Gaetano Zecchi J. Chem. Soc. Perkin Trans. 2 1977 706
-
5. Kinetics and mechanism of 1,3-cycloaddition of a substituted benzonitrile oxide to a series of arylacetylenesP. Beltrame,C. Veglio,M. Simonetta J. Chem. Soc. B 1967 867
2571-52-0 (2,4,6-Trimethylbenzonitrile) Related Products
- 5724-56-1(2,3-Dimethylbenzonitrile)
- 22884-95-3(3,4-Dimethylbenzonitrile)
- 55984-93-5(2-Methylbenzene-1,4-dicarbonitrile)
- 5144-10-5(Pentamethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 22856-30-0(2,3-Naphthalenedicarbonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 21789-36-6(2,4-Dimethylbenzonitrile)
- 6575-13-9(2,6-Dimethylbenzonitrile)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
